Cas no 301339-30-0 (2-methylpropyl (2E)-2-cyano-3-5-(3-nitrophenyl)furan-2-ylprop-2-enoate)

• Product Name: 2-methylpropyl (2E)-2-cyano-3-5-(3-nitrophenyl)furan-2-ylprop-2-enoate
• CAS No: 301339-30-0
• MF: C₁₈H₁₆N₂O₅
• MW: 340.330044746399
• CID: 6434401
• PubChem ID: 6535760
• Update Time: 2025-05-22

2-methylpropyl (2E)-2-cyano-3-5-(3-nitrophenyl)furan-2-ylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-methylpropyl (2E)-2-cyano-3-5-(3-nitrophenyl)furan-2-ylprop-2-enoate
• 301339-30-0
• F0862-0249
• 2-methylpropyl (2E)-2-cyano-3-[5-(3-nitrophenyl)furan-2-yl]prop-2-enoate
• AKOS002185200
• 2-methylpropyl (E)-2-cyano-3-[5-(3-nitrophenyl)furan-2-yl]prop-2-enoate
• (E)-isobutyl 2-cyano-3-(5-(3-nitrophenyl)furan-2-yl)acrylate
• isobutyl (E)-2-cyano-3-(5-(3-nitrophenyl)furan-2-yl)acrylate
• 2-Cyano-3-[5-(3-nitro-phenyl)-furan-2-yl]-acrylic acid isobutyl ester
• 2-Propenoic acid, 2-cyano-3-[5-(3-nitrophenyl)-2-furanyl]-, 2-methylpropyl ester

• Inchi： 1S/C18H16N2O5/c1-12(2)11-24-18(21)14(10-19)9-16-6-7-17(25-16)13-4-3-5-15(8-13)20(22)23/h3-9,12H,11H2,1-2H3
• InChI Key： NBGJJUUQBBSMAO-UHFFFAOYSA-N
• SMILES： C(OCC(C)C)(=O)C(C#N)=CC1=CC=C(C2=CC=CC([N+]([O-])=O)=C2)O1

Computed Properties

• Exact Mass: 340.10592162g/mol
• Monoisotopic Mass: 340.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 109Ų

Additional information on 2-methylpropyl (2E)-2-cyano-3-5-(3-nitrophenyl)furan-2-ylprop-2-enoate

Comprehensive Guide to 2-methylpropyl (2E)-2-cyano-3-5-(3-nitrophenyl)furan-2-ylprop-2-enoate (CAS No. 301339-30-0)

2-methylpropyl (2E)-2-cyano-3-5-(3-nitrophenyl)furan-2-ylprop-2-enoate (CAS No. 301339-30-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique nitrophenyl and cyano functional groups, exhibits properties that make it valuable for various applications, including drug development and advanced material synthesis. Researchers and industry professionals are increasingly interested in this molecule due to its potential in addressing challenges related to bioactive compound design and functional material innovation.

The molecular structure of 2-methylpropyl (2E)-2-cyano-3-5-(3-nitrophenyl)furan-2-ylprop-2-enoate features a furan ring substituted with a 3-nitrophenyl group, which contributes to its electronic and steric properties. The presence of the cyano group enhances its reactivity, making it a versatile intermediate in organic synthesis. This compound is particularly relevant in the context of green chemistry, as researchers explore sustainable methods for its synthesis and application. The growing demand for eco-friendly chemical processes has further highlighted the importance of understanding and optimizing the use of such compounds.

In the pharmaceutical industry, 2-methylpropyl (2E)-2-cyano-3-5-(3-nitrophenyl)furan-2-ylprop-2-enoate is being investigated for its potential as a bioactive scaffold. Its structural motifs are similar to those found in compounds with known anti-inflammatory and antioxidant properties. Recent studies have explored its role in modulating enzymatic activity, which could lead to the development of novel therapeutic agents. The compound's ability to interact with biological targets makes it a promising candidate for drug discovery programs focused on chronic diseases and age-related conditions.

Beyond pharmaceuticals, 2-methylpropyl (2E)-2-cyano-3-5-(3-nitrophenyl)furan-2-ylprop-2-enoate has applications in material science. Its conjugated system and electron-withdrawing groups make it suitable for use in organic electronics, such as OLEDs and photovoltaic devices. The compound's ability to absorb and emit light at specific wavelengths is of particular interest for developing energy-efficient technologies. As the world shifts toward renewable energy solutions, the demand for high-performance organic materials like this one is expected to rise.

The synthesis of 2-methylpropyl (2E)-2-cyano-3-5-(3-nitrophenyl)furan-2-ylprop-2-enoate typically involves multi-step organic reactions, including condensation and esterification processes. Researchers are continually refining these methods to improve yield and reduce environmental impact. The compound's stability under various conditions also makes it a reliable candidate for industrial-scale production. With advancements in catalytic chemistry and process optimization, the scalability of its synthesis is becoming more feasible.

Market trends indicate a growing interest in 2-methylpropyl (2E)-2-cyano-3-5-(3-nitrophenyl)furan-2-ylprop-2-enoate, particularly in regions with strong pharmaceutical and electronics sectors. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their portfolios to meet the demands of research and development teams. The compound's versatility and potential for innovation position it as a key player in the future of specialty chemicals.

For researchers and industry professionals seeking detailed information about 2-methylpropyl (2E)-2-cyano-3-5-(3-nitrophenyl)furan-2-ylprop-2-enoate, it is essential to consult reliable sources such as scientific journals, patent databases, and chemical supplier catalogs. Understanding its properties, applications, and synthesis methods can unlock new opportunities in both academic and industrial settings. As the scientific community continues to explore its potential, this compound is poised to play a significant role in advancing chemical innovation and technological progress.